3-methyl-6-(4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
Description
3-methyl-6-(4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-6-(4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-6-(4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
- Research has explored the synthesis of tricyclic heteroaromatic systems containing a bridgehead nitrogen atom, indicating the interest in developing novel heterocyclic compounds with potential biological activities (Golec, Scrowston, & Dunleavy, 1992).
Novel Herbicidal Applications
- A facile synthesis route has been developed for novel 1-phenyl-piperazine-2,6-diones with significant herbicidal activity, demonstrating the agricultural applications of related compounds (Li et al., 2005).
Antimicrobial and Antiviral Agents
- Synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural products has shown significant anti-inflammatory and analgesic activities, suggesting potential for pharmaceutical development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
- New 5-((3-(aryl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-phenylthiazolidine-2,4-diones have been synthesized and shown promising antibacterial and antifungal activities, highlighting the therapeutic potential of these compounds (Prakash et al., 2010).
Drug Development
- Synthesis and properties of sildenafil isostere and related pyrazolo[3,4‐d]pyrimidin‐4‐one derivatives evaluated for anti-phosphodiesterase-5 (PDE-5) activity indicate the potential for developing new therapeutic agents (Su et al., 2021).
properties
IUPAC Name |
3-methyl-6-[4-(5-methyl-1-phenylpyrazole-4-carbonyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O3/c1-14-16(13-21-26(14)15-6-4-3-5-7-15)19(28)25-10-8-24(9-11-25)17-12-18(27)23(2)20(29)22-17/h3-7,12-13H,8-11H2,1-2H3,(H,22,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHMDPXWVUSOXDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CCN(CC3)C4=CC(=O)N(C(=O)N4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-6-(4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione | |
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